Ethyl 4-(4-(ethoxycarbonyl)piperazin-1-yl)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-(4-ethoxycarbonylpiperazin-1-yl)-1-(4-methylphenyl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C21H26N4O5/c1-4-29-20(27)19-17(23-10-12-24(13-11-23)21(28)30-5-2)14-18(26)25(22-19)16-8-6-15(3)7-9-16/h6-9,14H,4-5,10-13H2,1-3H3
• InChI Key: CBMATDLKZRZABO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1N2CCN(CC2)C(=O)OCC)C3=CC=C(C=C3)C
• Molecular Formula: C21H26N4O5
• Molecular Weight: 414.5 g/mol

Description

Ethyl 4-(4-(ethoxycarbonyl)piperazin-1-yl)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C21H26N4O5 and its molecular weight is 414.462. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Antimicrobial Activity

Ethyl 4-(4-(ethoxycarbonyl)piperazin-1-yl)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate and its derivatives have been studied primarily for their potential in chemical synthesis and antimicrobial activity. Research has shown that compounds with similar structural features have been synthesized for antimicrobial evaluation against a variety of microorganisms. For instance, novel fluoroquinolones have been designed and synthesized, demonstrating in vivo activity against Mycobacterium tuberculosis H37Rv in mice, highlighting the compound's potential in addressing tuberculosis (Shindikar & Viswanathan, 2005). Similarly, a series of novel fluoroquinolone derivatives have been synthesized and shown to possess significant antimicrobial activities, assessed through the microbroth dilution technique (Srinivasan et al., 2010).

Structural Characterization and Crystallography

The compound's structural characteristics have also been a subject of research, particularly in the context of crystallography. The crystal structure of 4-[4-(ethoxycarbonyl)piperazin-1-yl]benzoic acid, a compound related to ethyl 4-(4-(ethoxycarbonyl)piperazin-1-yl)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate, was determined, revealing details about its conformation and molecular interactions (Faizi et al., 2016). This type of study is crucial for understanding the compound's behavior in different environments and can inform further pharmaceutical development.

Synthetic Methodologies and Reaction Mechanisms

Research into synthetic methodologies involving compounds with similar structural features to ethyl 4-(4-(ethoxycarbonyl)piperazin-1-yl)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate has been conducted to explore their potential in creating novel chemical entities. For example, the synthesis of Schiff and Mannich bases of isatin derivatives with 4-amino-4,5-dihydro-1H-1,2,4-triazole-5-ones has been reported, showcasing the versatility of these compounds in chemical synthesis (Bekircan & Bektaş, 2008).